Cas no 1326838-22-5 (2-[2-(4-bromophenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]-N-(2-ethylphenyl)acetamide)

2-[2-(4-Bromophenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]-N-(2-ethylphenyl)acetamide is a structurally complex heterocyclic compound featuring a pyrazolo[1,5-d][1,2,4]triazine core functionalized with a 4-bromophenyl group and an N-(2-ethylphenyl)acetamide side chain. This compound exhibits potential as a versatile intermediate in medicinal chemistry, particularly in the development of targeted therapeutics due to its bromophenyl and triazine moieties, which are known to enhance binding affinity and selectivity. Its well-defined synthetic route ensures high purity and reproducibility, making it suitable for research applications in drug discovery and biochemical studies. The presence of both electron-withdrawing and lipophilic groups may contribute to improved pharmacokinetic properties in lead optimization.

2-[2-(4-bromophenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]-N-(2-ethylphenyl)acetamide structure

1326838-22-5 structure

Product Name:2-[2-(4-bromophenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]-N-(2-ethylphenyl)acetamide

CAS No:1326838-22-5

MF:C₂₁H₁₈BrN₅O₂

MW:452.303923130035

CID:5460589

Update Time:2025-10-25

2-[2-(4-bromophenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]-N-(2-ethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

- 2-(4-Bromophenyl)-N-(2-ethylphenyl)-4-oxopyrazolo[1,5-d][1,2,4]triazine-5(4H)-acetamide
- 2-[2-(4-bromophenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]-N-(2-ethylphenyl)acetamide
- Inchi： 1S/C21H18BrN5O2/c1-2-14-5-3-4-6-17(14)24-20(28)12-26-21(29)19-11-18(25-27(19)13-23-26)15-7-9-16(22)10-8-15/h3-11,13H,2,12H2,1H3,(H,24,28)
- InChI Key： CMLCGBUFKILKDP-UHFFFAOYSA-N
- SMILES： N1(CC(NC2=CC=CC=C2CC)=O)C(=O)C2=CC(C3=CC=C(Br)C=C3)=NN2C=N1

2-[2-(4-bromophenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]-N-(2-ethylphenyl)acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6609-0009-2μmol	2-[2-(4-bromophenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]-N-(2-ethylphenyl)acetamide	1326838-22-5	2μmol	$57.0	2023-09-07
Life Chemicals	F6609-0009-5μmol	2-[2-(4-bromophenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]-N-(2-ethylphenyl)acetamide	1326838-22-5	5μmol	$63.0	2023-09-07
Life Chemicals	F6609-0009-10μmol	2-[2-(4-bromophenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]-N-(2-ethylphenyl)acetamide	1326838-22-5	10μmol	$69.0	2023-09-07
Life Chemicals	F6609-0009-20μmol	2-[2-(4-bromophenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]-N-(2-ethylphenyl)acetamide	1326838-22-5	20μmol	$79.0	2023-09-07
Life Chemicals	F6609-0009-1mg	2-[2-(4-bromophenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]-N-(2-ethylphenyl)acetamide	1326838-22-5	1mg	$54.0	2023-09-07
Life Chemicals	F6609-0009-2mg	2-[2-(4-bromophenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]-N-(2-ethylphenyl)acetamide	1326838-22-5	2mg	$59.0	2023-09-07
Life Chemicals	F6609-0009-3mg	2-[2-(4-bromophenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]-N-(2-ethylphenyl)acetamide	1326838-22-5	3mg	$63.0	2023-09-07
Life Chemicals	F6609-0009-4mg	2-[2-(4-bromophenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]-N-(2-ethylphenyl)acetamide	1326838-22-5	4mg	$66.0	2023-09-07
Life Chemicals	F6609-0009-5mg	2-[2-(4-bromophenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]-N-(2-ethylphenyl)acetamide	1326838-22-5	5mg	$69.0	2023-09-07
Life Chemicals	F6609-0009-10mg	2-[2-(4-bromophenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]-N-(2-ethylphenyl)acetamide	1326838-22-5	10mg	$79.0	2023-09-07

2-[2-(4-bromophenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]-N-(2-ethylphenyl)acetamide Related Literature

1. An alternative biorefinery approach to address microalgal seasonality: blending with spent coffee grounds

Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disorders

Jie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
3. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
4. An amorphous Cu–In–S nanoparticle-based precursor ink with improved atom economy for CuInSe2 solar cells with 10.85% efficiency†

Green Chem., 2017,19, 1268-1277
5. An analysis of the WTC fires using CIB correlations and simple modeling

JGQuintiere

Related Categories

Additional information on 2-[2-(4-bromophenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]-N-(2-ethylphenyl)acetamide

Recent Advances in the Study of 2-[2-(4-Bromophenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]-N-(2-ethylphenyl)acetamide (CAS: 1326838-22-5)

The compound 2-[2-(4-bromophenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]-N-(2-ethylphenyl)acetamide (CAS: 1326838-22-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazolo[1,5-d][1,2,4]triazine core, has shown promising potential in various therapeutic applications, particularly in oncology and inflammation-related disorders. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to modulate specific signaling pathways involved in cell proliferation and apoptosis. In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that 1326838-22-5 exhibits potent inhibitory activity against a range of kinase targets, including those implicated in cancer progression. The study highlighted the compound's selectivity and low toxicity profile, making it a viable candidate for further development as a targeted therapy.

Another area of interest is the compound's potential anti-inflammatory properties. A 2022 paper in Bioorganic & Medicinal Chemistry Letters reported that 1326838-22-5 effectively suppresses the production of pro-inflammatory cytokines in vitro, suggesting its utility in treating chronic inflammatory conditions. The researchers attributed this activity to the compound's interaction with key regulatory proteins in the NF-κB pathway, a critical mediator of inflammatory responses.

In addition to its therapeutic potential, recent efforts have been directed toward improving the synthetic accessibility of 1326838-22-5. A 2023 study in Organic Process Research & Development outlined a scalable and cost-effective synthesis route, addressing previous challenges related to yield and purity. This advancement is expected to facilitate larger-scale production for further preclinical and clinical evaluations.

Despite these promising developments, challenges remain. For instance, the compound's solubility and bioavailability need further optimization to enhance its therapeutic efficacy. Ongoing research is exploring various formulation strategies, including nanoparticle-based delivery systems, to overcome these limitations. Additionally, comprehensive toxicology studies are required to ensure its safety profile in humans.

In conclusion, 2-[2-(4-bromophenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]-N-(2-ethylphenyl)acetamide (1326838-22-5) represents a promising candidate in the realm of chemical biology and drug discovery. Its dual potential in oncology and inflammation, coupled with recent advancements in synthesis and formulation, positions it as a molecule of significant interest for future research and development.